Cas no 871085-49-3 (TCS 3035)
TCS 3035 structure
Product Name:TCS 3035
CAS No:871085-49-3
MF:C12H9NO5S
MW:279.268562078476
CID:2089396
Update Time:2025-04-21
TCS 3035 Chemical and Physical Properties
Names and Identifiers
-
- TCS 3035
-
- Inchi： 1S/C12H9NO5S/c14-10(15)6-18-8-3-1-7(2-4-8)5-9-11(16)13-12(17)19-9/h1-5H,6H2,(H,14,15)(H,13,16,17)/b9-5-
- InChI Key： WXMCOLGPDOYHNK-UITAMQMPSA-N
- SMILES： S1C(NC(/C/1=C/C1C=CC(=CC=1)OCC(=O)O)=O)=O
TCS 3035 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T127285-10mg |
TCS 3035 |
871085-49-3 | 10mg |
$ 200.00 | 2022-06-03 | ||
| TRC | T127285-50mg |
TCS 3035 |
871085-49-3 | 50mg |
$ 820.00 | 2022-06-03 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci15674-10mg |
TCS 3035 |
871085-49-3 | 98% | 10mg |
￥3005.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci15674-50mg |
TCS 3035 |
871085-49-3 | 98% | 50mg |
￥12154.00 | 2023-09-09 | |
| A2B Chem LLC | AX62963-5mg |
TCS-3035 |
871085-49-3 | 5mg |
$414.00 | 2023-12-29 | ||
| A2B Chem LLC | AX62963-10mg |
TCS-3035 |
871085-49-3 | ≥98%(HPLC) | 10mg |
$193.00 | 2024-04-19 | |
| A2B Chem LLC | AX62963-50mg |
TCS-3035 |
871085-49-3 | ≥98%(HPLC) | 50mg |
$677.00 | 2024-04-19 | |
| Ambeed | A1209630-1mg |
(Z)-2-(4-((2,4-Dioxothiazolidin-5-ylidene)methyl)phenoxy)acetic acid |
871085-49-3 | 98% | 1mg |
$120.0 | 2025-04-16 | |
| Ambeed | A1209630-5mg |
(Z)-2-(4-((2,4-Dioxothiazolidin-5-ylidene)methyl)phenoxy)acetic acid |
871085-49-3 | 98% | 5mg |
$335.0 | 2025-04-16 | |
| MedChemExpress | HY-107539-1mg |
GPR35 agonist 4 |
871085-49-3 | ≥99.0% | 1mg |
￥960 | 2025-04-15 |
TCS 3035 Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
871085-49-3 (TCS 3035) Related Products
- 6320-51-0(5-(4-methoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione)
- 74942-63-5((5Z)-5-(4-methoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione)
- 6377-45-3(5a-Cholestane, 3a-benzamido-2b-chloro- (7CI,8CI))
- 92286-56-1(2,4-Thiazolidinedione, 5-[(3-methoxyphenyl)methylene]-)
- 158605-69-7(2,4-Thiazolidinedione, 5-[(4-ethoxyphenyl)methylene]-)
- 184840-73-1(2,4-Thiazolidinedione, 5-[(2,3-dihydro-1,4-benzodioxin-6-yl)methylene]-)
- 262844-52-0(2,4-Thiazolidinedione, 5-[[4-(phenylmethoxy)phenyl]methylene]-)
- 331003-75-9((5Z)-5-(3-Ethoxy-4-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione)
- 6373-75-7(Benzoic acid,3,5-dinitro-4-[[4-(phenylamino)phenyl]amino]-)
- 6390-01-8(Phosphinic acid,allylisopropyl-, isopropyl ester (7CI,8CI))
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent